Cas no 128005-62-9 (Benzoyl chloride, 4-(5-decyl-2-pyrimidinyl)-)

• Product Name: Benzoyl chloride, 4-(5-decyl-2-pyrimidinyl)-
• CAS No: 128005-62-9
• MF: C₂₁H₂₇ClN₂O
• MW: 358.904884576797
• CID: 1222318
• Update Time: 2024-08-04

Benzoyl chloride, 4-(5-decyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(5-decyl-2-pyrimidinyl)-

• Inchi： 1S/C21H27ClN2O/c1-2-3-4-5-6-7-8-9-10-17-15-23-21(24-16-17)19-13-11-18(12-14-19)20(22)25/h11-16H,2-10H2,1H3
• InChI Key： UYOVBRRRMUXGNK-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=C(C2=NC=C(CCCCCCCCCC)C=N2)C=C1

Computed Properties

• Exact Mass: 242.0579

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 421.8±37.0 °C(Predicted)
• PSA: 52.6
• pka: 0.61±0.22(Predicted)